Cas no 862487-66-9 (1-methyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one)

• Product Name: 1-methyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one
• CAS No: 862487-66-9
• MF: C₂₀H₂₀N₄O₃
• MW: 364.397804260254
• CID: 5979763
• PubChem ID: 4358977
• Update Time: 2025-10-30

1-methyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one
• 1-methyl-3-nitro-4-(4-phenylpiperazin-1-yl)quinolin-2-one
• 2(1H)-Quinolinone, 1-methyl-3-nitro-4-(4-phenyl-1-piperazinyl)-
• 862487-66-9
• F3226-3061
• VU0605831-1
• AKOS002261059
• Z336089326
• 1-methyl-3-nitro-4-(4-phenylpiperazin-1-yl)quinolin-2(1H)-one

• Inchi： 1S/C20H20N4O3/c1-21-17-10-6-5-9-16(17)18(19(20(21)25)24(26)27)23-13-11-22(12-14-23)15-7-3-2-4-8-15/h2-10H,11-14H2,1H3
• InChI Key： JAYUXOZIOMNQSZ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(N2CCN(C3=CC=CC=C3)CC2)=C([N+]([O-])=O)C1=O

Computed Properties

• Exact Mass: 364.15354051g/mol
• Monoisotopic Mass: 364.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 496.9±45.0 °C(Predicted)
• pka: 5.80±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 1-methyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one

Introduction to 1-methyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one (CAS No. 862487-66-9)

1-methyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound, identified by the CAS number 862487-66-9, belongs to the quinoline derivative class, which is well-documented for its role in various therapeutic applications. The presence of multiple functional groups, including a nitro group and a piperazine moiety, makes this molecule a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1-methyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one consists of a quinoline core substituted with a methyl group at the 1-position, a nitro group at the 3-position, and a 4-(4-phenylpiperazin-1-yl) group at the 4-position. This specific arrangement of functional groups contributes to its unique electronic and steric properties, which are critical for its interaction with biological targets. The piperazine ring, in particular, is known for its ability to form hydrogen bonds and participate in hydrophobic interactions, making it a valuable component in the design of bioactive molecules.

In recent years, there has been growing interest in quinoline derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various disease models, including neurological disorders, infectious diseases, and cancer. The nitro group in 1-methyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one can be further modified through reduction or other chemical transformations to alter its pharmacological profile. This flexibility allows researchers to fine-tune the compound's properties to optimize its efficacy and reduce potential side effects.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The quinoline core is a well-established pharmacophore that can be extended or modified to target specific biological pathways. For instance, quinoline derivatives have been extensively studied for their antimalarial properties, and modifications to the core structure have led to the development of several FDA-approved drugs. The presence of the piperazine moiety in 1-methyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one suggests that it may exhibit similar bioactivity while also offering new opportunities for therapeutic intervention.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds. Computational methods, such as molecular docking and molecular dynamics simulations, have been employed to predict the binding affinity of 1-methyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one to various protein targets. These studies have provided valuable insights into how different functional groups within the molecule interact with biological receptors, guiding further modifications to enhance potency and selectivity.

The pharmacokinetic properties of 1-methyl-3-nitro-4-(4-phenylpiperazin-1-y l)-1,2-dihydroquinolin -2-one are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical feasibility. Preliminary data suggest that this compound may exhibit favorable pharmacokinetic profiles due to its molecular weight and solubility characteristics. However, further experimental studies are needed to confirm these findings and identify any potential metabolic pathways that could lead to drug-drug interactions.

Another exciting aspect of this compound is its potential application in combination therapy. The ability to design molecules that target multiple pathways simultaneously has become increasingly important in modern medicine. Quinoline derivatives have shown promise as dual-action agents, capable of addressing complex diseases by modulating multiple biological targets. The unique structure of 1-methyl -3-nitro -4-(4 -phen ylpiperazin -1 -y l ) - 1 , 2 - dihydroquinolin - 2 - one makes it an attractive candidate for such combinatorial approaches.

In conclusion, 1-methyl -3-nitro -4-( 4 - phen ylpiperazin - 1 - y l ) - 1 , 2 - dihydroquinolin - 2 - one (CAS No. 862487 -66 -9) represents a promising scaffold for developing novel therapeutic agents. Its complex structure and diverse functional groups offer numerous opportunities for further exploration in drug discovery and development. As research continues to uncover new applications for quinoline derivatives, this compound holds significant potential for addressing unmet medical needs across various therapeutic areas.